Cas no 1430474-30-8 (N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1430474-30-8
• MF: C₁₈H₂₈BNO₂
• MW: 301.231425285339
• MDL: MFCD32206407
• CID: 4674175
• PubChem ID: 86710961
• Update Time: 2025-10-21

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• AS-72181
• AKOS037647071
• D94118
• VIXSWZLRMUSPFT-UHFFFAOYSA-N
• 1430474-30-8
• SCHEMBL14863327
• N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• MDL： MFCD32206407
• Inchi： 1S/C18H28BNO2/c1-17(2)18(3,4)22-19(21-17)14-10-12-16(13-11-14)20-15-8-6-5-7-9-15/h10-13,15,20H,5-9H2,1-4H3
• InChI Key： VIXSWZLRMUSPFT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 301.2213093 g/mol
• Monoisotopic Mass: 301.2213093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• Molecular Weight: 301.2

Additional information on N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline: A Comprehensive Overview

The compound with CAS No. 1430474-30-8, known as N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a cyclohexyl group and a boron-containing dioxaborolane ring. The dioxaborolane ring is a key feature of this molecule, contributing to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of dioxaborolane derivatives in cross-coupling reactions, particularly in the context of the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The presence of the cyclohexyl group in this compound enhances its stability and solubility, making it an ideal candidate for large-scale synthesis and application in industrial settings.

One of the most notable applications of N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is in the field of polymer chemistry. Researchers have demonstrated that this compound can serve as a building block for the synthesis of novel polymeric materials with tailored electronic and mechanical properties. The ability to functionalize the molecule at multiple sites allows for precise control over the resulting polymer's characteristics.

In addition to its role in polymer synthesis, this compound has also been explored for its potential in drug delivery systems. The dioxaborolane ring has been shown to exhibit biocompatibility and controlled release properties when incorporated into polymeric matrices. These findings suggest that N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline could play a significant role in the development of next-generation drug delivery platforms.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic aromatic substitution and boron-mediated coupling reactions. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions. Recent advancements in catalytic systems have further improved the yield and purity of this compound.

The structural integrity of N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,dioxaborolan-2-yl)aniline has been thoroughly investigated using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into the molecule's conformational flexibility and intermolecular interactions.

In conclusion,N-Cyclohexyl-4-(4,d,tetramethyl-,d,oxtetraoxaboborolane-yli)aniline is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working at the forefront of organic chemistry and materials science.